Hydroxyeicosatrienoic acids

Hydroxyeicosatrienoic acids (HETEs) are a group of oxygenated metabolites derived from arachidonic acid through the action of cytochrome P450 enzymes, specifically CYP2J2. These molecules play a significant role in various physiological processes and pathologies. HETEs exert their effects primarily via G protein-coupled receptors (GPCRs) such as EP3, which modulate inflammation, pain perception, and vascular tone. They have garnered considerable attention due to their potential therapeutic applications in conditions like cardiovascular diseases, inflammatory bowel disease, and neuroinflammatory disorders. The precise regulation of HETE levels is crucial for maintaining cellular homeostasis, highlighting the need for accurate analysis and manipulation of these compounds in research and clinical settings.